Cas no 941880-02-0 (2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide)

2-(4-Fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide is a structurally complex heterocyclic compound featuring a cyclopentathiazole core functionalized with fluorobenzamido and phenylethylcarboxamide groups. Its design combines a fluorinated aromatic moiety with a thiazole-based scaffold, suggesting potential utility in medicinal chemistry and pharmacological research. The presence of the 4-fluorobenzamido group may enhance binding affinity in biological systems, while the phenylethyl side chain could improve solubility and pharmacokinetic properties. This compound is of interest for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise structure-activity relationship studies, making it a valuable intermediate for targeted therapeutic research.
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide structure
941880-02-0 structure
Product name:2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide
CAS No:941880-02-0
MF:C22H20FN3O2S
MW:409.47650718689
CID:6530191

2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide
    • 4H-Cyclopentathiazole-4-carboxamide, 2-[(4-fluorobenzoyl)amino]-5,6-dihydro-N-(2-phenylethyl)-
    • Inchi: 1S/C22H20FN3O2S/c23-16-8-6-15(7-9-16)20(27)26-22-25-19-17(10-11-18(19)29-22)21(28)24-13-12-14-4-2-1-3-5-14/h1-9,17H,10-13H2,(H,24,28)(H,25,26,27)
    • InChI Key: QEVTUJPHTLEAIK-UHFFFAOYSA-N
    • SMILES: C(C1CCC2SC(=NC=21)NC(C1C=CC(=CC=1)F)=O)(=O)NCCC1C=CC=CC=1

Experimental Properties

  • Density: 1.357±0.06 g/cm3(Predicted)
  • pka: 6.98±0.40(Predicted)

2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2431-0214-25mg
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2431-0214-3mg
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2431-0214-30mg
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2431-0214-5μmol
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2431-0214-10μmol
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2431-0214-2μmol
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2431-0214-1mg
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2431-0214-4mg
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2431-0214-10mg
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2431-0214-15mg
2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
941880-02-0 90%+
15mg
$89.0 2023-05-16

Additional information on 2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide

Recent Advances in the Study of 2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide (CAS: 941880-02-0)

The compound 2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide (CAS: 941880-02-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have focused on the synthesis and optimization of 2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound, confirming its structural integrity and high purity. These advancements are crucial for ensuring the reliability of subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific protein kinases implicated in various cancers. The mechanism of action appears to involve the competitive binding to the ATP-binding site of the target kinases, thereby disrupting their catalytic activity. Molecular docking simulations have further elucidated the binding interactions, highlighting the critical role of the fluorobenzamido and cyclopentadithiazole moieties in stabilizing the inhibitor-kinase complex.

Moreover, recent in vivo studies have shown promising results in animal models of cancer, where the compound significantly reduced tumor growth without causing severe adverse effects. Pharmacokinetic analyses revealed favorable absorption and distribution profiles, suggesting its potential as a lead candidate for further drug development. However, challenges such as metabolic stability and bioavailability remain to be addressed in future research.

In conclusion, 2-(4-fluorobenzamido)-N-(2-phenylethyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide (CAS: 941880-02-0) represents a promising scaffold for the development of novel kinase inhibitors. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its therapeutic potential in other disease areas. This briefing underscores the importance of continued investigation into this compound to fully realize its clinical applications.

Recommend Articles

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.